Cas no 107603-52-1 ((3-Fluoro-5-methylphenyl)-dimethylamine)

• Product Name: (3-Fluoro-5-methylphenyl)-dimethylamine
• CAS No: 107603-52-1
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 3587084
• PubChem ID: 13782118
• Update Time: 2025-08-03

(3-Fluoro-5-methylphenyl)-dimethylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-N,N,5-trimethyl-
• (3-Fluoro-5-methylphenyl)-dimethylamine
• SCHEMBL1724944
• DB-212165
• A1-03986
• 107603-52-1
• (3-Fluoro-5-methyl-phenyl)-dimethyl-amine
• 3-Fluoro-N,n,5-trimethylbenzenamine
• GJMIRUHEYAFYJQ-UHFFFAOYSA-N
• 3-fluoro-N,N,5-trimethylaniline

• Inchi： 1S/C9H12FN/c1-7-4-8(10)6-9(5-7)11(2)3/h4-6H,1-3H3
• InChI Key： GJMIRUHEYAFYJQ-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC(C)=CC(F)=C1

Computed Properties

• Exact Mass: 153.095377549Da
• Monoisotopic Mass: 153.095377549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

(3-Fluoro-5-methylphenyl)-dimethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on (3-Fluoro-5-methylphenyl)-dimethylamine

(3-Fluoro-5-methylphenyl)-dimethylamine: A Comprehensive Overview

The compound with CAS No. 107603-52-1, commonly referred to as (3-Fluoro-5-methylphenyl)-dimethylamine, is a fascinating organic molecule that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its unique structure and properties, plays a pivotal role in modern chemistry and materials science. In this article, we delve into the intricacies of (3-Fluoro-5-methylphenyl)-dimethylamine, exploring its synthesis, applications, and the latest research findings that highlight its potential in cutting-edge technologies.

Chemical Structure and Properties

(3-Fluoro-5-methylphenyl)-dimethylamine is an aromatic amine derivative with a substituted phenyl ring. The molecule consists of a phenyl group substituted with a fluoro atom at the 3-position and a methyl group at the 5-position, along with two methylamine groups attached to the nitrogen atom. This structure imparts unique electronic and steric properties to the compound, making it highly versatile for various chemical reactions. The compound exhibits a melting point of approximately -40°C and a boiling point around 140°C under standard conditions.

Synthesis and Characterization

The synthesis of (3-Fluoro-5-methylphenyl)-dimethylamine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable aryl halide with dimethylamine in the presence of a base. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproduct formation and enhancing yield. The compound has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, which have provided detailed insights into its molecular geometry and electronic configuration.

Applications in Industry and Research

(3-Fluoro-5-methylphenyl)-dimethylamine finds applications across diverse fields due to its unique chemical properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, including potential drug candidates for treating various diseases. Its ability to act as a ligand in metal complexes has also made it valuable in catalysis and materials science. Additionally, recent studies have explored its role in polymer chemistry, where it acts as a crosslinking agent, enhancing the mechanical properties of polymeric materials.

Recent Research Developments

Recent research has focused on leveraging (3-Fluoro-5-methylphenyl)-dimethylamine for innovative applications. For instance, scientists have investigated its use in developing advanced materials for energy storage systems, such as lithium-ion batteries. The compound's ability to stabilize electrode materials through surface modification has shown promise in improving battery performance. Furthermore, studies have explored its role in drug delivery systems, where it acts as a carrier for targeted drug release.

Another exciting area of research involves the use of (3-Fluoro-5-methylphenyl)-dimethylamine in nanotechnology. Researchers have employed it as a building block for constructing self-assembled monolayers (SAMs) on surfaces, which find applications in sensors and electronic devices. The compound's ability to form stable SAMs with tailored functionalities has opened new avenues for designing high-performance sensors capable of detecting trace amounts of analytes.

Moreover, recent advancements in green chemistry have highlighted the potential of (3-Fluoro-5-methylphenyl)-dimethylamine as an eco-friendly alternative to traditional reagents. Its ability to participate in catalytic cycles under mild conditions reduces energy consumption and minimizes waste generation, aligning with sustainable development goals.

Safety Considerations and Handling

While (3-Fluoro-5-methylphenyl)-dimethylamine offers numerous benefits, proper handling is essential to ensure safety. The compound is non-toxic under normal conditions but should be stored away from strong oxidizing agents to prevent unwanted reactions. Laboratory protocols recommend using appropriate personal protective equipment (PPE) when working with this compound to minimize exposure risks.

Conclusion

(3-Fluoro-5-methylphenyl)-dimethylamine, with CAS No. 107603-52-1, stands out as a versatile compound with wide-ranging applications across multiple disciplines. From pharmaceuticals to materials science and nanotechnology, this molecule continues to be a focal point for researchers seeking innovative solutions to contemporary challenges. As advancements in synthetic methods and application development progress, (3-Fluoro-5-methylphenyl)-dimethylamine is poised to play an even more significant role in shaping future technologies.